N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H20F3N5O5S/c1-34-14-8-7-11(9-15(14)35-2)19(32)28-17-18(26)29-21(30-20(17)33)36-10-16(31)27-13-6-4-3-5-12(13)22(23,24)25/h3-9H,10H2,1-2H3,(H,27,31)(H,28,32)(H3,26,29,30,33)
• InChI Key: UKTYJMZMHXZFPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=CC=C3C(F)(F)F)N)OC
• Molecular Formula: C22H20F3N5O5S
• Molecular Weight: 523.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H20F3N5O5S and its molecular weight is 523.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research demonstrates the synthesis and characterization of various novel compounds, which include similar complex chemical structures. These efforts aim to explore the properties and potential applications of new chemical entities. For example, Butt et al. (2005) explored the synthesis of new diamines and their polymerization with different anhydrides, highlighting the solubility and thermal stability of the resultant polymers, which could have implications for materials science and engineering applications Butt et al., 2005.

Biological Activities and Pharmaceutical Potential

Several studies have synthesized heterocyclic compounds to investigate their antibacterial, anti-HIV, anti-inflammatory, and analgesic activities. For instance, Patel and Chikhalia (2006) synthesized derivatives tested for their antibacterial and anti-HIV activities, providing a foundation for developing new therapeutic agents Patel & Chikhalia, 2006. Similarly, Abu‐Hashem et al. (2020) focused on synthesizing novel compounds derived from visnaginone and khellinone, assessing their COX inhibition, analgesic, and anti-inflammatory activities, indicating potential for pharmaceutical development Abu‐Hashem et al., 2020.

Anticancer Research

The synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their testing against human breast adenocarcinoma cell lines exemplify the application of chemical synthesis in anticancer research. Abdellatif et al. (2014) identified compounds with significant inhibitory activity, illustrating the compound's utility in developing potential cancer treatments Abdellatif et al., 2014.

Herbicidal and Pharmacological Screening

The compound's relevance extends into herbicidal activities and broader pharmacological screening, where synthesized compounds exhibit significant bioactivities. For instance, Fu-b (2014) and Dey et al. (2022) discuss the synthesis of compounds with herbicidal activities and in vitro pharmacological screening for antimicrobial and antioxidant properties, respectively Fu-b, 2014; Dey et al., 2022.